Cas no 2137803-72-4 (3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 2137803-72-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5299165
• Update Time: 2025-05-19

3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)8-5-4-6-11-7-8/h5,11H,4,6-7H2,1-3H3
• InChI Key： ULJPQFHXAYPJHE-UHFFFAOYSA-N
• SMILES： C1NCCC=C1C(OC(C)(C)C)=O

Additional information on 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester

Research Brief on 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2137803-72-4)

In recent years, the compound 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2137803-72-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and ester functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) analysis to identify its key interactions with target proteins. The tert-butyl ester moiety in the molecule has been found to play a critical role in improving its metabolic stability and bioavailability, making it a valuable scaffold for drug development.

One of the most notable applications of 2137803-72-4 is in the field of neurodegenerative diseases. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Further research is underway to elucidate its precise mechanism of action and optimize its efficacy.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and anticancer properties. Recent publications highlight its role in inhibiting key inflammatory mediators such as NF-κB and COX-2, which are implicated in chronic inflammatory diseases. Moreover, its ability to induce apoptosis in certain cancer cell lines has opened new avenues for oncology research.

The synthesis of 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, 1,1-dimethylethyl ester has been refined to achieve higher yields and purity, facilitating its use in large-scale pharmaceutical production. Innovations in catalytic processes and green chemistry approaches have further enhanced its accessibility for research and development purposes.

In conclusion, the compound 2137803-72-4 represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, underscore its potential to address unmet medical needs. Future research should focus on clinical translation and the exploration of its therapeutic benefits in human trials.